Cas no 2098037-28-4 (3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one
• CAS No: 2098037-28-4
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 5727681
• PubChem ID: 121201394
• Update Time: 2025-06-08

3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one
• 1-Propanone, 3-chloro-1-[4-(ethoxymethyl)-1-piperidinyl]-
• 3-chloro-1-[4-(ethoxymethyl)piperidin-1-yl]propan-1-one
• F1907-5047
• 2098037-28-4
• starbld0025602
• AKOS026709479

• Inchi： 1S/C11H20ClNO2/c1-2-15-9-10-4-7-13(8-5-10)11(14)3-6-12/h10H,2-9H2,1H3
• InChI Key： YJWWJVJVRZCAAE-UHFFFAOYSA-N
• SMILES： C(N1CCC(COCC)CC1)(=O)CCCl

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 345.5±17.0 °C(Predicted)
• pka: -0.98±0.40(Predicted)

Additional information on 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one

Comprehensive Overview of 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one (CAS No. 2098037-28-4)

3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one, with the CAS number 2098037-28-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both chloro and ethoxymethyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique molecular framework and reactivity.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. The compound 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one is no exception, as its structural features align with modern trends in medicinal chemistry. For instance, its chloro moiety offers a reactive site for further modifications, while the ethoxymethyl group enhances solubility, a critical factor in drug formulation. These attributes make it a subject of interest for researchers exploring new drug candidates and biochemical probes.

The synthesis of 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one typically involves multi-step organic reactions, including N-alkylation and acylations. Its CAS registry number 2098037-28-4 ensures precise identification in chemical databases, facilitating collaboration and compliance in global research. Given the growing emphasis on green chemistry, scientists are also investigating eco-friendly synthetic routes for this compound to minimize environmental impact. This aligns with broader industry trends toward sustainable chemical production.

From an analytical perspective, 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one can be characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure purity and consistency, which are paramount for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s molecular weight and logP value further contribute to its pharmacokinetic profiling, a key consideration in preclinical development.

Beyond pharmaceuticals, 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one has potential applications in agrochemicals and material science. Its piperidine core is a common motif in crop protection agents, while its reactive chloro group enables polymerization or cross-linking in advanced materials. This dual utility underscores its importance in interdisciplinary research. As the scientific community continues to explore multi-functional compounds, this molecule stands out for its adaptability and performance.

In summary, 3-Chloro-1-(4-(ethoxymethyl)piperidin-1-yl)propan-1-one (CAS 2098037-28-4) represents a promising candidate for diverse applications, from drug discovery to industrial chemistry. Its structural elegance and functional diversity make it a focal point for innovation, particularly in an era prioritizing precision medicine and sustainable technologies. As research progresses, this compound is likely to play an increasingly vital role in addressing contemporary scientific challenges.